Cas no 1082167-90-5 (2-[(2-Thienylacetyl)amino]-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-[(2-Thienylacetyl)amino]-1,3-thiazole-4-carboxylic acid
• CAS No: 1082167-90-5
• MF: C₁₀H₈N₂O₃S₂
• MW: 268.312119483948
• MDL: MFCD11564884
• CID: 5042369
• PubChem ID: 28858104
• Update Time: 2025-10-29

2-[(2-Thienylacetyl)amino]-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Thienylacetyl)amino]-1,3-thiazole-4-carboxylic acid
• 2-[(2-thiophen-2-ylacetyl)amino]-1,3-thiazole-4-carboxylic acid

• MDL： MFCD11564884
• Inchi： 1S/C10H8N2O3S2/c13-8(4-6-2-1-3-16-6)12-10-11-7(5-17-10)9(14)15/h1-3,5H,4H2,(H,14,15)(H,11,12,13)
• InChI Key： QNDUNSBOAOWQHT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(NC1=NC(C(=O)O)=CS1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 314
• XLogP3: 1.6
• Topological Polar Surface Area: 136

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-[(2-Thienylacetyl)amino]-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 2-[(2-Thienylacetyl)amino]-1,3-thiazole-4-carboxylic acid (CAS No. 1082167-90-5)

2-[(2-Thienylacetyl)amino]-1,3-thiazole-4-carboxylic acid (CAS No. 1082167-90-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole and thiophene moieties, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which make it a promising candidate for modulating biological pathways.

The compound's thiazole ring is a well-known heterocycle in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer properties. Coupled with the thienylacetyl group, this molecule exhibits enhanced reactivity and binding affinity, making it a valuable scaffold for designing novel therapeutics. Recent studies have explored its role in targeting enzymes and receptors involved in metabolic disorders, aligning with the growing demand for innovative treatments for diseases like diabetes and obesity.

In the context of current trends, 2-[(2-Thienylacetyl)amino]-1,3-thiazole-4-carboxylic acid is frequently discussed in forums and publications focusing on small molecule drug discovery and structure-activity relationships (SAR). Its CAS No. 1082167-90-5 is often searched alongside terms like "synthetic routes," "biological activity," and "derivatives," reflecting the compound's relevance in academic and industrial research. Additionally, the rise of AI-driven drug design has further amplified interest in such compounds, as they serve as ideal candidates for computational modeling and virtual screening.

From a synthetic perspective, the preparation of 2-[(2-Thienylacetyl)amino]-1,3-thiazole-4-carboxylic acid involves multi-step organic reactions, including condensation and cyclization processes. The compound's carboxylic acid functionality allows for further derivatization, enabling researchers to tailor its properties for specific applications. This flexibility is particularly appealing in the development of prodrugs and bioconjugates, which are hot topics in modern pharmacology.

Another area of interest is the compound's potential role in green chemistry. With increasing emphasis on sustainable practices, scientists are exploring eco-friendly synthesis methods for thiazole-based compounds. This aligns with broader environmental concerns and regulatory pressures, making 2-[(2-Thienylacetyl)amino]-1,3-thiazole-4-carboxylic acid a relevant subject in discussions about green synthesis and renewable feedstocks.

In summary, 2-[(2-Thienylacetyl)amino]-1,3-thiazole-4-carboxylic acid (CAS No. 1082167-90-5) represents a versatile and promising compound in the realm of medicinal chemistry. Its unique structure, coupled with its potential applications in drug discovery and sustainable synthesis, ensures its continued relevance in scientific research. As the field evolves, this compound is likely to remain a focal point for innovation and exploration.